Cas no 913634-49-8 (tert-Butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate
• CAS No: 913634-49-8
• MF: C₁₆H₂₃FN₂O₄S
• MW: 358.428226709366
• MDL: MFCD14156053
• CID: 2092076
• PubChem ID: 52331557
• Update Time: 2025-05-23

tert-Butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate
• DB-218368
• SCHEMBL4602370
• Z786329782
• tert-Butyl4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate
• tert-butyl 4-((4-fluorophenyl)sulfonamido)piperidine-1-carboxylate
• tert-butyl 4-(4-fluorobenzenesulfonamido)piperidine-1-carboxylate
• 913634-49-8
• G72322
• AKOS008820654
• 1,1-Dimethylethyl 4-[[(4-fluorophenyl)sulfonyl]amino]-1-piperidinecarboxylate
• KS-5893
• DTXSID401140233
• tert-butyl 4-[(4-fluorophenyl)sulfonylamino]piperidine-1-carboxylate
• 4-(4-Fluoro-benzenesulfonylamino)-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD14156053
• Inchi： 1S/C16H23FN2O4S/c1-16(2,3)23-15(20)19-10-8-13(9-11-19)18-24(21,22)14-6-4-12(17)5-7-14/h4-7,13,18H,8-11H2,1-3H3
• InChI Key： STLAPIZRTHQFKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 358.13625655g/mol
• Monoisotopic Mass: 358.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.1Ų

Additional information on tert-Butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate

tert-Butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 913634-49-8, commonly referred to as tert-butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a sulfonamido group and a tert-butyl ester moiety. The presence of the fluorine atom in the aryl sulfonamide group further enhances its chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the importance of tert-butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate in modulating key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in the treatment of cancer and inflammatory diseases. The sulfonamide group, a well-known bioisostere of carboxylic acids, plays a pivotal role in enhancing the compound's binding affinity to its target proteins. Additionally, the tert-butyl ester moiety contributes to improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

The synthesis of tert-butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the preparation of the piperidine ring, followed by the introduction of the sulfonamide group via nucleophilic substitution reactions. The use of fluorinated aromatic rings further underscores the importance of halogenation in modern drug design, as fluorine atoms are known to enhance both the stability and selectivity of bioactive molecules.

In terms of biological activity, tert-butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate has shown remarkable potential as a lead compound for developing novel therapeutic agents. Preclinical studies have revealed its ability to inhibit specific enzymes involved in cellular signaling pathways, thereby offering new avenues for treating conditions such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its structural versatility allows for further modifications to optimize its efficacy and safety profiles.

From an industrial perspective, the production and characterization of tert-butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate require state-of-the-art analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure precise determination of the compound's molecular structure and purity, which are critical for its application in pharmaceutical research.

In conclusion, tert-butyl 4-(4-fluorophenylsulfonamido)piperidine-1-carboxylate represents a cutting-edge advancement in medicinal chemistry. Its unique combination of structural features and biological activities positions it as a valuable tool for drug discovery. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is expected to play an increasingly important role in the development of innovative treatments for various diseases.